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Compound of Interest

Compound Name: Dicumyl peroxide

Cat. No.: B1199699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, formula, properties,

synthesis, and reactivity of dicumyl peroxide (DCP). It is intended for a technical audience

requiring detailed information for research and development purposes.

Chemical Identity and Structure
Dicumyl peroxide is a dialkyl peroxide characterized by two cumyl groups linked by a peroxide

bridge.[1][2] Its systematic IUPAC name is 2-(2-phenylpropan-2-ylperoxy)propan-2-ylbenzene.

[3]

Chemical Formula: C₁₈H₂₂O₂[3]

Linear Formula: [C₆H₅C(CH₃)₂]₂O₂

CAS Number: 80-43-3[1]

The structural formula and identifiers are detailed below:
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Identifier Value

IUPAC Name
2-(2-phenylpropan-2-ylperoxy)propan-2-

ylbenzene[3]

Common Names
Dicumyl peroxide, Cumene peroxide, Cumyl

peroxide, Di-Cup[1][3]

SMILES
CC(C)(C1=CC=CC=C1)OOC(C)

(C)C2=CC=CC=C2[3]

InChI

InChI=1S/C18H22O2/c1-17(2,15-11-7-5-8-12-

15)19-20-18(3,4)16-13-9-6-10-14-16/h5-14H,1-

4H3[3]

InChIKey XMNIXWIUMCBBBL-UHFFFAOYSA-N[3]

Physicochemical Properties
Dicumyl peroxide is a white to yellowish crystalline solid or powder with a characteristic odor.

[1][3][4] It is a strong oxidizing agent and a source of free radicals upon decomposition.[1][3]
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Property Value Reference

Molecular Weight 270.37 g/mol [2]

Melting Point 39-41 °C (102-106 °F) [2]

Boiling Point
Decomposes at 130 °C (266

°F)
[3]

Density 1.02 - 1.56 g/mL at 25 °C [3]

Vapor Pressure 15.4 mmHg at 38 °C

Vapor Density 9.3 (vs air)

Solubility in Water Insoluble (0.4-2 mg/L) [1]

Solubility (Organic)

Soluble in alcohols, esters,

aromatic hydrocarbons, and

vegetable oils.[1]

log Kow (LogP) 5.50 [3]

Appearance
White to pale yellow granular

solid/powder.[1][4]

Synthesis and Experimental Protocols
Dicumyl peroxide is produced on a large industrial scale. Common synthesis routes involve

the reaction of cumene hydroperoxide with 2-phenyl-2-propanol or the acid-catalyzed reaction

of 2-phenyl-2-propanol with a hydrogen peroxide source.[1]

This method involves the direct reaction between 2-phenyl-2-propanol (cumyl alcohol) and

cumene hydroperoxide (CHP).

Reaction Setup: A solution of 2-phenyl-2-propanol is prepared in a suitable solvent, such as

cumene.

Addition of Reactant: Cumene hydroperoxide (e.g., 85% purity) is added to the 2-phenyl-2-

propanol solution with agitation.[5]
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Reaction Conditions: The reaction is maintained at a controlled temperature, typically

between 35 °C and 45 °C, for several hours (e.g., 8 hours) to allow the reaction to proceed to

completion.[5]

Workup: The resulting crude dicumyl peroxide is then subjected to a purification process.

This protocol describes a method for purifying crude dicumyl peroxide to achieve high purity

(>90%).[5]

Washing: The crude dicumyl peroxide is first washed sequentially with a dilute sodium

hydroxide solution, a dilute sodium sulfite solution, and finally a sodium sulfate solution

containing a small amount of mineral acid.[5]

Distillation Setup: The washed crude product is placed in a distillation apparatus.

Flash Distillation: The temperature is raised to 85-100 °C under a high vacuum (0.1-10

mmHg, preferably 1-5 mmHg).[5]

Separation: Volatile impurities are rapidly removed as the distillate, which is discarded. The

distillation time is typically short (e.g., 10 minutes).[5]

Crystallization: The hot, purified residue is allowed to cool to room temperature or slightly

below (from 20 °C to -10 °C) to induce crystallization.[5]

Isolation: The crystallized dicumyl peroxide is isolated from the remaining mother liquor by

decanting, filtration, or centrifugation. The mother liquor can be recycled into the next batch

of crude product to improve yield.[5]

The industrial production of dicumyl peroxide is often integrated with the cumene process.

The following diagram illustrates a typical workflow.
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Caption: Industrial production workflow for dicumyl peroxide from cumene.
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Reactivity and Decomposition Mechanisms
The utility of dicumyl peroxide stems from the thermal and chemical instability of its peroxide

bond (O-O).

Upon heating above 70°C, dicumyl peroxide undergoes homolytic cleavage of the O-O bond

to form two cumyloxy radicals.[1] This radical formation is the basis for its use as a

polymerization initiator and crosslinking agent.[1][6] The cumyloxy radicals can then undergo

further reactions, such as hydrogen abstraction from a polymer backbone or β-scission to form

acetophenone and a methyl radical.[7]
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Caption: Thermal decomposition pathway of dicumyl peroxide for polymer crosslinking.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1199699?utm_src=pdf-body
https://www.benchchem.com/product/b1199699?utm_src=pdf-body
https://www.atamanchemicals.com/dicumyl-peroxide_u31058/
https://www.atamanchemicals.com/dicumyl-peroxide_u31058/
https://pubs.acs.org/doi/10.1021/acs.iecr.6b00975
https://www.harwick.com/files/tds/DI-CUP.PDF
https://www.benchchem.com/product/b1199699?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the presence of acid, dicumyl peroxide decomposes via an ionic mechanism.[6] This

pathway is distinct from the thermal radical pathway and yields different products, primarily α-

methylstyrene, phenol, and acetone.[6] The reaction proceeds through the intermediacy of

cumene hydroperoxide.
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Caption: Simplified ionic mechanism for the acid-catalyzed decomposition of DCP.
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Applications
The primary application of dicumyl peroxide is in the polymer industry.

Crosslinking Agent: It is widely used for the crosslinking (vulcanization) of various polymers,

including polyethylene (PE), ethylene-vinyl acetate (EVA), and elastomers like EPDM rubber.

[1][6] This process enhances material properties such as elasticity, strength, and resistance

to oil and acids.[1]

Polymerization Initiator: As a strong source of free radicals, it serves as a high-temperature

initiator for polymerization reactions.[1]

Safety and Handling
Dicumyl peroxide is a reactive and thermally sensitive material.

Hazards: It is a strong oxidizer that can ignite organic materials on contact.[3] It decomposes

rapidly upon heating or exposure to light, which can cause fire and explosion hazards.[1][3]

Incompatibilities: It reacts violently with reducing agents, heavy metals, strong acids, and

strong bases.[1][4]

Storage: It should be stored in a dry, refrigerated (typically < 27°C), and well-ventilated area,

away from incompatible substances and ignition sources.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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